Cas no 14980-93-9 (Hexadecanoic acid, 2-bromo-, ethyl ester)

• Product Name: Hexadecanoic acid, 2-bromo-, ethyl ester
• CAS No: 14980-93-9
• MF: C₁₈H₃₅BrO₂
• MW: 363.373305559158
• CID: 96531
• PubChem ID: 12385850
• Update Time: 2025-04-18

Hexadecanoic acid, 2-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-bromo-, ethyl ester
• ethyl 2-bromohexadecanoate
• 14980-93-9
• DTXSID00495730
• SCHEMBL10993066
• FZNMMDGZAGNHMH-UHFFFAOYSA-N
• ethyl a-bromopalmitate

• Inchi： 1S/C18H35BrO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21-4-2/h17H,3-16H2,1-2H3
• InChI Key： FZNMMDGZAGNHMH-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.18204g/mol
• Monoisotopic Mass: 362.18204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 26.3Ų